Cas no 1206734-95-3 (2''-Acetylastragalin)

• Product Name: 2''-Acetylastragalin
• CAS No: 1206734-95-3
• MF: C₂₃H₂₂O₁₂
• MW: 490.413588047028
• CID: 836947
• PubChem ID: 52952531
• Update Time: 2025-05-30

2''-Acetylastragalin Chemical and Physical Properties

Names and Identifiers

• 2''-Acetylastragalin
• [ "" ]
• [(2S,3R,4S,5S,6R)-2-[5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxochromen-3-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl] acetate
• starbld0000787
• CHEBI:67926
• 2/'/'-Acetylastragalin
• AKOS032961905
• FS-9466
• F93997
• Q27136399
• 5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-3-yl 2-O-acetyl-beta-D-glucopyranoside
• 1206734-95-3
• 3-[(2-O-Acetyl-beta-D-glucopyranosyl)oxy]-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• DTXSID501118356
• CHEMBL1774167
• 2-Acetylastragalin
• 2'-Acetylastragalin
• CS-0017378
• 2 inverted exclamation marka inverted exclamation marka-Acetylastragalin
• HY-N1716
• 3-[(2-O-Acetyl-I(2)-D-glucopyranosyl)oxy]-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one

• Inchi： 1S/C23H22O12/c1-9(25)32-22-19(31)17(29)15(8-24)34-23(22)35-21-18(30)16-13(28)6-12(27)7-14(16)33-20(21)10-2-4-11(26)5-3-10/h2-7,15,17,19,22-24,26-29,31H,8H2,1H3/t15-,17-,19+,22-,23+/m1/s1
• InChI Key： MWEQHAGXLGTSKL-OPCQMSRDSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)OC(C)=O)OC1C(C2C(=CC(=CC=2OC=1C1C=CC(=CC=1)O)O)O)=O

Computed Properties

• Exact Mass: 490.11100
• Monoisotopic Mass: 490.11112613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 821
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 192Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.7±0.1 g/cm3
• Boiling Point: 797.2±60.0 °C at 760 mmHg
• Flash Point: 276.2±26.4 °C
• PSA: 196.35000
• LogP: 0.32630
• Vapor Pressure: 0.0±2.9 mmHg at 25°C

2''-Acetylastragalin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-3-O-glycosides
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2''-Acetylastragalin

Comprehensive Overview of 2''-Acetylastragalin (CAS No. 1206734-95-3): Properties, Applications, and Research Insights

2''-Acetylastragalin (CAS No. 1206734-95-3) is a bioactive flavonoid derivative gaining attention in pharmaceutical and nutraceutical research. This compound, structurally related to astragalin, features an acetyl group at the 2''-position, enhancing its lipophilicity and potential bioavailability. As a specialized metabolite, it is increasingly studied for its antioxidant, anti-inflammatory, and metabolic regulatory properties, aligning with current trends in natural product drug discovery and functional food development.

The growing interest in plant-derived therapeutics has propelled research into 2''-Acetylastragalin, particularly regarding its role in oxidative stress mitigation. Recent studies suggest its potential in addressing modern health concerns like metabolic syndrome and age-related diseases, topics frequently searched in academic and public health forums. Its mechanism may involve modulation of Nrf2 signaling pathways, a hot topic in molecular pharmacology research.

From a chemical perspective, 2''-Acetylastragalin exhibits unique spectral characteristics (UV λ_max ~265 nm and 345 nm) that facilitate its identification in complex matrices. Analytical methods such as HPLC-UV and LC-MS/MS are commonly employed for its quantification, addressing frequent queries about quality control in botanical extracts. The compound's logP value (~1.8) suggests improved membrane permeability compared to its parent compound, making it a subject of drug delivery optimization studies.

In cosmeceutical applications, 2''-Acetylastragalin shows promise as a skin-protective agent against environmental stressors, responding to rising consumer demand for green chemistry in personal care products. Research indicates potential synergistic effects with vitamin C derivatives and ferulic acid, combinations frequently explored in anti-aging formulations.

The biosynthesis of 2''-Acetylastragalin in plants involves glycosyltransferases and acetyltransferases, with current biotechnological approaches focusing on enhancing its production through metabolic engineering. This addresses industry needs for sustainable sourcing of high-value phytochemicals, a key concern in circular bioeconomy discussions.

Emerging structure-activity relationship (SAR) studies suggest that the 2''-O-acetyl moiety significantly influences the compound's receptor binding affinity, particularly for PPARγ and AMPK targets relevant to glucose metabolism. These findings respond to growing scientific interest in natural product-based diabetes management strategies.

Standardization of 2''-Acetylastragalin content remains a challenge in herbal preparation quality control, with researchers developing validated analytical protocols to meet pharmacopoeial standards. Recent advancements in supercritical fluid extraction techniques show promise for obtaining higher yields while maintaining ecological extraction principles.

In food science applications, 2''-Acetylastragalin demonstrates stability in acidic conditions (pH 2-6), making it potentially suitable for functional beverage fortification. Its thermostability profile (decomposition >180°C) also suggests utility in processed food applications where thermal processing is required.

The compound's xenobiotic metabolism pathways are currently under investigation, with preliminary data suggesting phase II conjugation as a major route of biotransformation. This information addresses frequent queries about the bioavailability and pharmacokinetics of flavonoid derivatives in nutritional research.

From a commercial perspective, 2''-Acetylastragalin is positioned at the intersection of nutraceutical innovation and precision medicine, with patent activity increasing in areas related to mitochondrial function support and cellular energy metabolism modulation. These applications align with current consumer interest in mitochondrial health and cellular rejuvenation strategies.

Ongoing clinical investigations are exploring 2''-Acetylastragalin's potential in gut microbiota modulation, particularly its interactions with probiotic strains and effects on short-chain fatty acid production. This research direction responds to the explosive growth in microbiome therapeutics research.

In agricultural applications, 2''-Acetylastragalin shows promise as a natural plant growth regulator, with studies demonstrating effects on root development and stress tolerance in crops. These findings address growing interest in sustainable agriculture solutions that reduce reliance on synthetic chemicals.

The global market for 2''-Acetylastragalin is projected to grow in parallel with increasing demand for evidence-based herbal medicine and standardized botanical extracts. Current supply chain challenges include the need for improved extraction yield and purification efficiency, areas where nanotechnology applications show particular promise.

Future research directions for 2''-Acetylastragalin include detailed investigations of its epigenetic modulation capabilities and potential applications in personalized nutrition regimens. These areas represent cutting-edge intersections between nutritional genomics and phytochemistry that are increasingly prominent in scientific literature.